1-Iodomethanetriamine

• CAS No.: 65402-53-1
• Molecular Formula: CH6IN3
• Molecular Weight: 186.98 g/mol
• IUPAC Name: iodomethanetriamine
• InChI: InChI=1S/CH6IN3/c2-1(3,4)5/h3-5H2
• InChI Key: WMEQHBPDZBNUEQ-UHFFFAOYSA-N
• Canonical SMILES: C(N)(N)(N)I

Description

1-Iodomethanetriamine is a halogenated amine compound characterized by a methane backbone substituted with three amine groups and an iodine atom. The iodine atom likely influences reactivity, stability, and intermolecular interactions, such as halogen bonding, which can enhance crystallinity or binding affinity in drug design .

Preparation Methods

The synthesis of 1-Iodomethanetriamine typically involves the iodination of methanetriamine. One common method includes the reaction of methanetriamine with iodine in the presence of a suitable solvent and catalyst. The reaction conditions, such as temperature and pressure, are carefully controlled to ensure the efficient formation of the desired product. Industrial production methods may involve large-scale iodination processes using advanced equipment to achieve high yields and purity.

Chemical Reactions Analysis

1-Iodomethanetriamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of higher oxidation state products.

Reduction: Reduction reactions can be carried out using reducing agents such as hydrogen gas or metal hydrides, resulting in the formation of lower oxidation state products.

Substitution: The iodine atom in 1-Iodomethanetriamine can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents for these reactions include halides, amines, and thiols.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield iodinated amines, while substitution reactions can produce a variety of substituted methanetriamine derivatives.

Scientific Research Applications

1-Iodomethanetriamine has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of iodinated compounds and as a precursor for other chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential use in drug development, particularly for targeting specific molecular pathways.

Industry: 1-Iodomethanetriamine is used in the production of specialty chemicals and materials, including polymers and advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 1-Iodomethanetriamine involves its interaction with specific molecular targets and pathways. The iodine atom plays a crucial role in its reactivity, allowing it to participate in various chemical reactions. The compound can interact with enzymes and other proteins, potentially inhibiting or modifying their activity. This interaction is mediated through the formation of covalent bonds or non-covalent interactions, depending on the specific target and reaction conditions.

Comparison with Similar Compounds

Table 1: Comparative Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (Water)	Key Applications
1-Iodomethanetriamine*	~185 (estimated)	N/A	Moderate	Synthetic intermediate
Tromethamine ()	121.14	171–175	High	Buffer agent, pharmaceuticals
Iodomethane ()	141.94	−66.5	Low	Methylating agent
(1R)-1-(4-Iodophenyl)ethan-1-amine ()	261.09	120–125 (est.)	Low	Chiral building block

*Estimated values based on structural analogs. Data sources: .

Table 2: Reactivity and Stability

Compound	Nucleophilicity	Thermal Stability	Halogen Bonding Potential
1-Iodomethanetriamine	High	Moderate	High
Tromethamine	Low	High	Low
Iodomethane	Low	Low	Moderate
1-Azido-2-(2-iodoethoxy)ethane ()	Moderate	Moderate	High

Key Observations:

• Nucleophilicity: 1-Iodomethanetriamine’s triamine structure enhances nucleophilic reactivity compared to monoamines like iodomethane, making it suitable for SN2 reactions or coordination chemistry .
• Halogen Bonding : The iodine substituent enables strong halogen bonding, a trait shared with 1-azido-2-(2-iodoethoxy)ethane, which is exploited in crystal engineering .
• Thermal Stability : Tromethamine exhibits higher stability due to its hydroxyl groups and lack of halogens, whereas iodinated compounds like 1-Iodomethanetriamine may decompose at elevated temperatures .

Challenges and Limitations

• Synthetic Complexity : Introducing iodine into triamines requires controlled conditions to avoid side reactions, as seen in the synthesis of 1-azido-2-(2-iodoethoxy)ethane ().
• Stability Issues : Iodinated amines may undergo dehalogenation or oxidation, necessitating stabilization strategies .